Cas no 2694746-72-8 (N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine)

• Product Name: N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine
• CAS No: 2694746-72-8
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5615894
• PubChem ID: 165941017
• Update Time: 2025-05-20

N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[(pyridin-2-yl)methyl]-1H-pyrazol-5-amine
• EN300-33048070
• 2694746-72-8
• N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H12N4/c1-11-10-5-7-13-14(10)8-9-4-2-3-6-12-9/h2-7,11H,8H2,1H3
• InChI Key： ACWCZBXJTKEVTC-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)NC)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų

Additional information on N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine

N-Methyl-1-(Pyridin-2-Yl)Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

N-Methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine, also known by its CAS number 2694746-72-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, and features a methyl group attached to the nitrogen atom, along with a pyridin-2-ylmethyl substituent. The structure of this compound is characterized by its unique combination of functional groups, which contributes to its diverse chemical properties and potential applications.

The synthesis of N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce environmental impact. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high purity levels. This method not only improves efficiency but also aligns with the growing demand for sustainable chemical practices.

The chemical structure of this compound plays a crucial role in its reactivity and biological activity. The pyrazole ring is known for its ability to form hydrogen bonds, which is a key factor in its interactions with biological molecules. The presence of the pyridine moiety further enhances the compound's electronic properties, making it a promising candidate for various applications in drug design. Recent research has highlighted its potential as a ligand in metalloenzyme inhibition, particularly in targeting histamine H3 receptors, which are implicated in conditions such as schizophrenia and Alzheimer's disease.

In terms of pharmacological activity, N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine has demonstrated significant bioactivity in vitro studies. Its ability to modulate receptor activity suggests that it could serve as a lead compound for the development of novel therapeutic agents. Additionally, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, which are essential for drug delivery.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a valuable component in materials science, particularly in the development of organic semiconductors and sensors. Recent advancements in nanotechnology have explored the use of this compound as a building block for constructing advanced materials with tailored electronic characteristics.

In conclusion, N-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-5-amine represents a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, and biological activity continue to be areas of active research, driven by the need for innovative solutions in medicine and materials science. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.